1H-Benzimidazol-7-ol, 2-ethyl-

Specification

• CAS No.: 110392-78-4
• Molecular Formula: C9H10N2O
• Molecular Weight: 162.192
• IUPAC Name: 2-ethyl-1H-benzimidazol-4-ol
• Standard InChI: InChI=1S/C9H10N2O/c1-2-8-10-6-4-3-5-7(12)9(6)11-8/h3-5,12H,2H2,1H3,(H,10,11)
• Standard InChI Key: OYKJWTVFOJZDOC-UHFFFAOYSA-N
• SMILES: CCC1=NC2=C(N1)C=CC=C2O

Introduction

Chemical Structure and Properties

1H-Benzimidazol-7-ol, 2-ethyl- is a heterocyclic compound with benzimidazole as its core structure. The benzimidazole nucleus consists of a benzene ring fused to an imidazole ring, creating a versatile scaffold for various biological activities. The specific substitution pattern of this compound includes an ethyl group at position 2 and a hydroxyl group at position 7, which significantly influences its physicochemical properties and potential biological interactions.

Basic Chemical Information

This compound is characterized by the following properties:

Property	Value
CAS Number	110392-78-4
Molecular Formula	C₉H₁₀N₂O
Molecular Weight	162.192 g/mol
IUPAC Name	2-ethyl-1H-benzimidazol-4-ol
Standard InChI	InChI=1S/C9H10N2O/c1-2-8-10-6-4-3-5-7(12)9(6)11-8/h3-5,12H,2H2,1H3,(H,10,11)
Standard InChIKey	OYKJWTVFOJZDOC-UHFFFAOYSA-N
SMILES	CCC1=NC2=C(N1)C=CC=C2O
Synonyms	4(Or7)-Benzimidazolol,2-ethyl-(6CI)
PubChem Compound ID	68026496

The data presented in the table above provides essential identification parameters that allow researchers to accurately identify and reference this specific compound in their studies and publications.

Physical Properties

1H-Benzimidazol-7-ol, 2-ethyl- exhibits specific physical properties that are important for understanding its behavior in various experimental and practical applications:

Physical Property	Value
Physical State	Solid (at standard conditions)
Boiling Point	423.8±18.0 °C (Predicted)
Density	1.283±0.06 g/cm³ (Predicted)
Exact Molecular Weight	162.0794

These physical properties are crucial for determining appropriate handling, storage, and application methods for the compound in research settings. The relatively high boiling point indicates strong intermolecular forces, likely due to hydrogen bonding capabilities of the hydroxyl group and the nitrogen atoms in the benzimidazole ring.

Structural Characteristics and Reactivity

The unique structure of 1H-Benzimidazol-7-ol, 2-ethyl- contributes to its specific reactivity patterns and potential applications. The compound's reactivity is influenced by several key structural features.

Key Structural Features

The benzimidazole core provides a planar, aromatic system with specific electron distribution patterns. The nitrogen atoms in the imidazole ring contribute to the basic nature of the compound and provide potential hydrogen bond acceptor sites. The hydroxyl group at position 7 introduces hydrogen bond donor capabilities and potential for further functionalization through reactions typical of phenolic compounds.

The ethyl substituent at position 2 influences the electron density of the benzimidazole system and contributes to the lipophilicity of the molecule. This combination of hydrophilic (hydroxyl group) and lipophilic (ethyl group) features gives the compound interesting amphiphilic properties that may be relevant for its biological activity and pharmaceutical applications.

Reactivity Patterns

Based on the general reactivity of benzimidazole derivatives, 1H-Benzimidazol-7-ol, 2-ethyl- is expected to exhibit:

• Acid-base behavior: The imidazole nitrogen atoms can act as both proton acceptors and donors, depending on the pH of the environment.

• Nucleophilic reactions: The nitrogen atoms can participate in nucleophilic reactions with electrophiles.

• Phenolic chemistry: The hydroxyl group at position 7 can undergo typical phenol reactions, including esterification, etherification, and oxidation.

• Coordination chemistry: The nitrogen atoms in the benzimidazole ring can coordinate with metal ions, potentially forming complexes with interesting properties.

These reactivity patterns suggest diverse possibilities for chemical modifications and applications in various fields of research and development.

Analytical Characterization

For proper identification and quality control of 1H-Benzimidazol-7-ol, 2-ethyl-, various analytical techniques can be employed. Based on general approaches for characterizing benzimidazole derivatives, the following methods are relevant.

Spectroscopic Analysis

Spectroscopic techniques provide valuable information about the structure and purity of the compound:

• Nuclear Magnetic Resonance (NMR) spectroscopy: ¹H and ¹³C NMR spectra would reveal characteristic signals for the ethyl group, aromatic protons, and the hydroxyl group, confirming the structure.

• Infrared (IR) spectroscopy: Expected to show characteristic absorption bands for N-H stretching (3400-3200 cm⁻¹), O-H stretching (3600-3200 cm⁻¹), aromatic C=C stretching (1600-1400 cm⁻¹), and other functional group vibrations.

• Mass spectrometry: Would provide molecular weight confirmation and fragmentation patterns characteristic of the benzimidazole structure with ethyl and hydroxyl substituents.

• UV-Visible spectroscopy: The benzimidazole core typically exhibits characteristic absorption in the UV region, providing additional confirmation of the structure.

Chromatographic Methods

Chromatographic techniques are essential for assessing the purity of the compound:

• High-Performance Liquid Chromatography (HPLC): Useful for quantitative analysis and purity determination.

• Thin-Layer Chromatography (TLC): Provides a rapid assessment of purity and can be used for monitoring reaction progress during synthesis.

• Gas Chromatography (GC): May be applicable if the compound can be volatilized without decomposition.

These analytical methods collectively provide comprehensive characterization of 1H-Benzimidazol-7-ol, 2-ethyl-, ensuring its identity and purity for research applications.